Cas no 184042-60-2 (1-(2-Fluoroethyl)piperazine hydrochloride)

• Product Name: 1-(2-Fluoroethyl)piperazine hydrochloride
• CAS No: 184042-60-2
• MF: C₆H₁₄ClFN₂
• MW: 168.640163898468
• MDL: MFCD23701442
• CID: 1005864
• PubChem ID: 22281452
• Update Time: 2025-05-20

1-(2-Fluoroethyl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluoroethyl)piperazine hydrochloride
• 1-(2-Fluoro-ethyl)-piperazine hydrochloride salt
• AK-95540
• KB-213036
• QC-3626
• 1-(2-Fluoroethyl)
• 1-(2-fluoroethyl)piperazine,hydrochloride
• LFRPLLDKPVAJTL-UHFFFAOYSA-N
• 1-(2-Fluoroethyl)piperazine HCl
• SB13569
• AX8228789
• AB0060802
• 1-(2-Fluoroethyl)piperazine--hydrogen chloride (1/1)
• AKOS016008115
• 1-(2-Fluoroethyl)piperazinehydrochloride
• SY108483
• 1-(2-fluoroethyl)piperazine;hydrochloride
• SCHEMBL2488007
• CS-W021204
• C6H14ClFN2
• C73542
• AMY23125
• 184042-60-2
• DTXSID50624295
• DS-18041
• MFCD23701442

• MDL： MFCD23701442
• Inchi： 1S/C6H13FN2.ClH/c7-1-4-9-5-2-8-3-6-9;/h8H,1-6H2;1H
• InChI Key： LFRPLLDKPVAJTL-UHFFFAOYSA-N
• SMILES： Cl.FCCN1CCNCC1

Computed Properties

• Exact Mass: 168.08300
• Monoisotopic Mass: 168.0829543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 71.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 15.27000
• LogP: 0.92980
• Vapor Pressure: No data available

1-(2-Fluoroethyl)piperazine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-(2-Fluoroethyl)piperazine hydrochloride

Comprehensive Overview of 1-(2-Fluoroethyl)piperazine hydrochloride (CAS 184042-60-2): Properties, Applications, and Industry Insights

1-(2-Fluoroethyl)piperazine hydrochloride (CAS 184042-60-2) is a fluorinated piperazine derivative with significant relevance in pharmaceutical and chemical research. This compound, characterized by its fluoroethyl moiety and hydrochloride salt form, has garnered attention for its unique physicochemical properties and potential applications. As the demand for fluorinated building blocks grows in drug discovery, understanding this compound's attributes becomes crucial for researchers and industry professionals.

The molecular structure of 1-(2-Fluoroethyl)piperazine hydrochloride combines a piperazine core with a 2-fluoroethyl substituent, offering enhanced polarity and metabolic stability compared to non-fluorinated analogs. This makes it particularly valuable in the design of bioactive molecules and pharmaceutical intermediates. Recent studies highlight its utility in developing CNS-targeting compounds, where the fluorine atom's electronegativity influences binding affinity and blood-brain barrier penetration.

In synthetic chemistry, CAS 184042-60-2 serves as a versatile amine precursor for nucleophilic substitutions and coupling reactions. Its hydrochloride salt form improves solubility in aqueous systems, facilitating reactions under mild conditions. Researchers frequently employ this compound in parallel synthesis and combinatorial chemistry approaches to accelerate drug discovery pipelines. The fluorine atom's presence also enables 19F NMR studies for reaction monitoring and metabolic tracking.

Current industry trends emphasize sustainable fluorination techniques, positioning 1-(2-Fluoroethyl)piperazine hydrochloride as a case study for efficient fluorine incorporation. With pharmaceutical companies increasingly focusing on fluorine-containing drugs (nearly 30% of new FDA approvals), this compound's role as a fluorinated synthon gains prominence. Its stability under physiological conditions makes it particularly attractive for developing long-acting formulations and targeted delivery systems.

Analytical characterization of 184042-60-2 typically involves HPLC purity analysis, mass spectrometry, and X-ray crystallography for structural confirmation. The compound's melting point (typically 210-215°C with decomposition) and solubility profile (soluble in water, methanol, and DMSO) are critical parameters for formulation scientists. Recent advancements in continuous flow chemistry have enabled more efficient large-scale production of such fluorinated intermediates.

From a regulatory perspective, proper handling of 1-(2-Fluoroethyl)piperazine hydrochloride requires standard laboratory precautions. While not classified as hazardous under normal conditions, researchers should consult material safety data sheets (MSDS) for specific handling guidelines. The compound's stability data suggests compatibility with common lyophilization processes, important for pharmaceutical development.

Emerging applications explore this compound's potential in PET radiotracer development, where the fluorine-18 isotopologue could serve as a precursor for molecular imaging agents. This aligns with growing interest in theranostic compounds that combine diagnostic and therapeutic functions. The piperazine moiety's conformational flexibility may contribute to receptor binding optimization in such applications.

Market analysis indicates steady demand for 184042-60-2 from contract research organizations and academic laboratories specializing in medicinal chemistry. Suppliers typically offer this compound in research quantities (100mg-10g) with >98% purity, though custom synthesis options exist for bulk requirements. Pricing trends reflect the specialized nature of fluorinated building blocks in the fine chemicals market.

Future research directions may explore 1-(2-Fluoroethyl)piperazine hydrochloride's utility in bioconjugation strategies or as a component of metal-organic frameworks (MOFs) for catalytic applications. The compound's dual functionality (amine and fluorine) presents opportunities in multicomponent reactions and click chemistry methodologies. As green chemistry principles gain traction, developing atom-economical routes to such fluorinated intermediates remains an active area of investigation.

For researchers sourcing this material, key considerations include certificate of analysis details, storage conditions (typically 2-8°C under inert atmosphere), and supplier reliability. The compound's shelf life generally exceeds 24 months when properly stored, though periodic reanalysis is recommended for long-term projects. Technical literature suggests this intermediate's compatibility with common protecting group strategies in multistep syntheses.

In conclusion, 1-(2-Fluoroethyl)piperazine hydrochloride (CAS 184042-60-2) represents a valuable tool for modern chemical research, particularly in pharmaceutical development. Its unique combination of fluorine chemistry and piperazine pharmacology continues to inspire innovative applications across drug discovery and materials science. As fluorine chemistry advances, this compound's role as a versatile building block will likely expand, addressing current challenges in molecular design and process chemistry optimization.